{1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile

• Molecular Formula: C19H17N3O3
• Molecular Weight: 335.4 g/mol
• IUPAC Name: 2-[1-[2-(3,4-dimethoxyphenyl)acetyl]benzimidazol-2-yl]acetonitrile
• InChI: InChI=1S/C19H17N3O3/c1-24-16-8-7-13(11-17(16)25-2)12-19(23)22-15-6-4-3-5-14(15)21-18(22)9-10-20/h3-8,11H,9,12H2,1-2H3
• InChI Key: JIXQXSHYCUQIOW-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)CC(=O)N2C3=CC=CC=C3N=C2CC#N)OC

Description

{1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile, also known as DMBA, is a chemical compound that has been widely studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors that are involved in cell growth and proliferation. {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has also been shown to induce apoptosis, or programmed cell death, in certain cancer cells.
Biochemical and Physiological Effects
{1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has been shown to have a variety of biochemical and physiological effects, including the inhibition of cell growth and proliferation, the modulation of neuronal activity, and the enhancement of the immune response. {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has also been shown to have antioxidant properties, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile for lab experiments is its potential to inhibit the growth of cancer cells, making it a valuable tool for cancer research. However, {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile can be toxic at high concentrations, which may limit its use in certain experiments. Additionally, {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile is not well-suited for in vivo studies, as it is rapidly metabolized in the body.

Future Directions

Future research on {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile could focus on further elucidating its mechanism of action, as well as exploring its potential therapeutic applications in cancer, neurology, and immunology. Additionally, research could be conducted to optimize the synthesis method for {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile, making it more efficient and cost-effective for use in scientific research. Finally, further studies could be conducted to investigate the potential side effects of {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile, to ensure its safety for use in scientific research.

Synthesis Methods

{1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile can be synthesized using a multistep process that involves the reaction of 3,4-dimethoxybenzaldehyde with 2-aminobenzimidazole, followed by the addition of acetyl chloride and acetonitrile. The resulting compound is then purified using column chromatography to yield {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile as a white solid.

Scientific Research Applications

{1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has been studied for its potential applications in a variety of scientific research areas, including cancer research, neurology, and immunology. In cancer research, {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has been shown to inhibit the growth of certain cancer cells, making it a promising candidate for the development of new cancer therapies. In neurology, {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has been studied for its potential to modulate neuronal activity and improve cognitive function. In immunology, {1-[(3,4-dimethoxyphenyl)acetyl]-1H-benzimidazol-2-yl}acetonitrile has been shown to enhance the immune response, making it a potential candidate for the development of new vaccines.